Cas no 102612-97-5 (10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3))

10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3) structure
102612-97-5 structure
Product Name:10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3)
CAS No:102612-97-5
MF:C46H54F2N8O12S2
MW:1013.09417581558
CID:1134271
PubChem ID:135906645
Update Time:2025-04-20

10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3) Chemical and Physical Properties

Names and Identifiers

    • 10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3)
    • (Z)-but-2-enedioic acid,N-(2-ethyl-7-fluoro-5H-thieno[3,2-c][1,5]benzodiazepin-4-yl)-N',N'-dimethylethane-1,2-diamine
    • 102612-97-5
    • Inchi: 1S/2C17H21FN4S.3C4H4O4/c2*1-4-12-10-13-16(19-7-8-22(2)3)20-15-9-11(18)5-6-14(15)21-17(13)23-12;3*5-3(6)1-2-4(7)8/h2*5-6,9-10,21H,4,7-8H2,1-3H3,(H,19,20);3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1-
    • InChI Key: BRLDVBCBYQJFQH-NADWBWQFSA-N
    • SMILES: S1C(CC)=CC2/C(=N/CCN(C)C)/NC3C=C(C=CC=3NC1=2)F.S1C(CC)=CC2/C(=N/CCN(C)C)/NC3C=C(C=CC=3NC1=2)F.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 1012.32742
  • Monoisotopic Mass: 1012.32706786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 70
  • Rotatable Bond Count: 14
  • Complexity: 550
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 360Ų

Experimental Properties

  • PSA: 311.7
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